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Compound of Interest

Compound Name: Pik-108

Cat. No.: B610105 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the

preparation, storage, and handling of a PIK-108 stock solution in Dimethyl Sulfoxide (DMSO).

PIK-108 is a non-ATP competitive, allosteric inhibitor of the p110β and p110δ subunits of

phosphoinositide 3-kinase (PI3K)[1][2][3]. Adherence to this protocol is crucial for ensuring the

stability, and consistent performance of PIK-108 in downstream experimental applications.

Physicochemical and Solubility Data
A summary of the key physicochemical properties and solubility information for PIK-108 is

presented in the table below.
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Property Value References

Molecular Formula C₂₂H₂₄N₂O₃ [1][2][4]

Molecular Weight 364.44 g/mol [1][2][4]

CAS Number 901398-68-3 [1][2]

Appearance White to off-white solid [1]

Solubility in DMSO
45 mg/mL (123.48 mM) to 73

mg/mL (200.3 mM)
[2][3][5]

Storage (Powder) -20°C for up to 3 years [1][2][3]

Storage (Stock Solution)
-80°C for up to 1 year; -20°C

for up to 1 month
[1][2][3]

Experimental Protocol: Preparation of a 50 mM PIK-
108 Stock Solution in DMSO
This protocol outlines the step-by-step procedure for preparing a 50 mM stock solution of PIK-
108 in DMSO.

Materials and Equipment
PIK-108 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque polypropylene microcentrifuge tubes

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Safety Precautions
Handle PIK-108 in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE at all times.

Consult the Material Safety Data Sheet (MSDS) for comprehensive safety and handling

information before use.

Stock Solution Calculation
To prepare a 50 mM stock solution, the required mass of PIK-108 can be calculated using the

following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 50 mM stock solution:

Mass (mg) = 50 mM x 1 mL x 364.44 g/mol = 18.22 mg

Step-by-Step Protocol
Equilibrate: Allow the PIK-108 vial to warm to room temperature before opening to prevent

moisture condensation.

Weigh Compound: Carefully weigh the calculated amount of PIK-108 powder using a

calibrated analytical balance and transfer it into a sterile microcentrifuge tube.

Add Solvent: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the PIK-108 powder.

Dissolve: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved.

Aid Dissolution (If Necessary): If the compound does not fully dissolve, sonicate the tube for

5-10 minutes. Gentle warming in a water bath can also be used to aid dissolution[6]. Vortex
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again after treatment.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any visible

particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, amber

or opaque polypropylene tubes to avoid repeated freeze-thaw cycles and protect from light.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month)[1][2][3].

Visualizations
PI3K/Akt Signaling Pathway Inhibition by PIK-108
The following diagram illustrates the mechanism of action of PIK-108 within the PI3K/Akt

signaling pathway. PIK-108 allosterically inhibits the p110β and p110δ subunits of PI3K,

preventing the phosphorylation of PIP2 to PIP3. This, in turn, inhibits the downstream activation

of Akt, a key regulator of cell growth, proliferation, and survival[7][8][9].

Plasma Membrane Cytosol

Receptor Tyrosine
Kinase (RTK)

PI3K
(p110β/δ)

Activates
PIP2 PIP3

Phosphorylates
Akt

Recruits &
Activates Downstream

Effectors

Activates Cell Growth &
Survival

Promotes

PIK-108
Inhibits

Click to download full resolution via product page

Caption: PIK-108 inhibits the PI3K/Akt signaling pathway.

Experimental Workflow for PIK-108 Stock Solution
Preparation
The diagram below outlines the logical workflow for the preparation of a PIK-108 stock solution.
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Caption: Workflow for preparing PIK-108 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. PIK-108 | PI3K | TargetMol [targetmol.com]

3. selleckchem.com [selleckchem.com]

4. Pik-108 | C22H24N2O3 | CID 54751698 - PubChem [pubchem.ncbi.nlm.nih.gov]

5. PIK-108 | 901398-68-3 | PI3K | MOLNOVA [molnova.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. Targeting the Phosphatidylinositol 3-Kinase Signaling Pathway in Breast Cancer - PMC
[pmc.ncbi.nlm.nih.gov]

9. pi3k signaling pathways: Topics by Science.gov [science.gov]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing PIK-108
Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610105#preparing-pik-108-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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